Cas no 1806985-89-6 (5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1806985-89-6
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4872806
• Update Time: 2025-06-30

5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C8H5ClF2N2O/c9-1-4-3-13-5(2-12)6(7(4)14)8(10)11/h3,8H,1H2,(H,13,14)
• InChI Key： AVCKHSGOHJGATD-UHFFFAOYSA-N
• SMILES： ClCC1=CNC(C#N)=C(C(F)F)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 1.1
• Topological Polar Surface Area: 52.9

Additional information on 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-hydroxypyridine

Introduction to 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-hydroxypyridine (CAS No. 1806985-89-6)

5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-hydroxypyridine, identified by its CAS number 1806985-89-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a chloromethyl group, a cyano substituent, a difluoromethyl group, and a hydroxypyridine moiety, contribute to its distinctive chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The chloromethyl group in the molecular structure of 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-hydroxypyridine serves as a versatile handle for further functionalization. This feature allows chemists to easily introduce additional functional groups or link the compound to other molecules, facilitating the synthesis of more complex derivatives. Such modifications are crucial in the development of novel pharmaceutical agents, where precise control over molecular architecture is essential for optimizing biological activity and pharmacokinetic properties.

The cyano substituent at the 2-position of the pyridine ring introduces a polar electron-withdrawing group, which can influence the electronic properties of the molecule. This modification can enhance interactions with biological targets, such as enzymes or receptors, by modulating charge distribution and solubility. The cyano group is also known to participate in hydrogen bonding interactions, which can be critical for binding affinity and selectivity in drug design.

Another notable feature of this compound is the presence of a difluoromethyl group at the 3-position. Fluoro substitution is a common strategy in medicinal chemistry due to its ability to improve metabolic stability, binding affinity, and oral bioavailability. The difluoromethyl group can also enhance lipophilicity, which is often desirable for achieving efficient membrane penetration and target engagement. These properties make 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-hydroxypyridine a promising candidate for further exploration in the development of small-molecule drugs.

The hydroxypyridine moiety at the 4-position contributes to the overall solubility and bioavailability of the compound. Hydroxyl groups are known to enhance water solubility, which is critical for oral administration and intravenous delivery. Additionally, hydroxyl groups can participate in hydrogen bonding with biological targets, improving binding interactions and therapeutic efficacy.

Recent research has highlighted the potential applications of 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-hydroxypyridine in various therapeutic areas. Studies have demonstrated its utility as a building block for synthesizing novel inhibitors targeting enzymes involved in cancer metabolism. The combination of multiple functional groups in this compound allows for fine-tuning of its biological activity, making it an attractive scaffold for developing next-generation anticancer agents.

In addition to its role in oncology research, this compound has shown promise in other areas of medicinal chemistry. Researchers have explored its potential as a precursor for designing molecules with anti-inflammatory and antimicrobial properties. The structural versatility of 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-hydroxypyridine enables chemists to modify its pharmacophore efficiently, leading to compounds with enhanced target specificity and reduced side effects.

The synthesis of 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-hydroxypyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to introduce the desired functional groups with high precision. The synthesis process also necessitates rigorous quality control measures to meet pharmaceutical standards and ensure safety in subsequent applications.

The pharmacological evaluation of this compound has revealed several interesting findings. In vitro studies have shown that derivatives derived from 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-hydroxypyridine exhibit potent inhibitory activity against key enzymes implicated in metabolic pathways relevant to cancer progression. These findings underscore the compound's potential as a lead molecule for developing targeted therapies against various malignancies.

Furthermore, preclinical studies have demonstrated that certain analogs of this compound exhibit favorable pharmacokinetic profiles when tested in animal models. These studies have provided valuable insights into dosing regimens and potential side effects, paving the way for further clinical investigation. The results from these preclinical trials have generated considerable interest among researchers seeking innovative approaches to combat cancer.

The future prospects for 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-hydroxypyridine are promising, with ongoing research focusing on optimizing its chemical properties and exploring new therapeutic applications. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by enabling rapid virtual screening and design of novel derivatives with enhanced efficacy and safety profiles.

In conclusion,5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-hydroxypyridine, CAS No. 1806985-89-6, is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent scaffold for designing molecules with diverse biological activities, particularly in oncology and other therapeutic areas. As research continues to uncover new applications for this compound,5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-hydroxypyridine is poised to play an increasingly important role in advancing medical science.